4-(3-Bromophenyl)oxan-4-amine hydrochloride

Specification

• CAS No.: 1209242-66-9
• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.6 g/mol
• IUPAC Name: 4-(3-bromophenyl)oxan-4-amine;hydrochloride
• Standard InChI: InChI=1S/C11H14BrNO.ClH/c12-10-3-1-2-9(8-10)11(13)4-6-14-7-5-11;/h1-3,8H,4-7,13H2;1H
• Standard InChI Key: PEPZIQCJVWKVNP-UHFFFAOYSA-N
• SMILES: C1COCCC1(C2=CC(=CC=C2)Br)N.Cl
• Canonical SMILES: C1COCCC1(C2=CC(=CC=C2)Br)N.Cl

Introduction

4-(3-Bromophenyl)oxan-4-amine hydrochloride is a chemical compound with significant interest in medicinal chemistry and drug development. Its molecular formula is C11H15BrClNO, and it has a molecular weight of approximately 292.6 g/mol. This compound is characterized by a bromophenyl group attached to an oxan-4-amine framework, which contributes to its unique structural features and potential pharmacological properties.

Synthesis and Applications

The synthesis of 4-(3-Bromophenyl)oxan-4-amine hydrochloride typically involves multiple steps, though detailed synthesis protocols are not widely published. This compound serves as a versatile scaffold for developing new drugs, particularly those targeting specific biological pathways or disease mechanisms.

Applications

• Pharmaceutical Development: It is considered a lead compound for developing new drugs due to its potential interactions with proteins involved in signaling pathways or disease mechanisms.

• Medicinal Chemistry: Its unique arrangement of functional groups and the position of the bromophenyl moiety can significantly influence its chemical reactivity and biological activity.

Structural Similarities and Variations

Several compounds share structural similarities with 4-(3-Bromophenyl)oxan-4-amine hydrochloride, including variations in the attachment of the bromophenyl group and differences in the core ring structure:

Compound Name	Structural Features	Unique Aspects
N-(3-bromophenyl)oxan-4-amine	Similar oxan structure	Direct attachment of the bromophenyl group
N-[2-(4-bromophenyl)ethyl]oxan-4-amine	Ethyl chain variation	Different position of the bromophenyl group
3-Amino-3-(4-bromophenyl)cyclobutanol	Cyclobutanol core	Distinct ring structure affecting reactivity

Research Findings and Interaction Studies

Interaction studies are crucial for understanding how 4-(3-Bromophenyl)oxan-4-amine hydrochloride interacts with biological systems. Techniques such as molecular docking and binding assays can provide insights into its potential therapeutic roles. Initial findings suggest that it may interact with proteins involved in signaling pathways or disease mechanisms, though detailed studies are needed to fully elucidate its effects.

Safety and Handling

Given its use in laboratory settings, safety data sheets are available for handling and storage. It is essential to follow proper safety protocols when handling this compound, as it is intended solely for laboratory use.